Cas no 116114-12-6 (3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-)
116114-12-6 structure
Product Name:3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-
CAS No:116114-12-6
MF:C11H13N3O
MW:203.240422010422
CID:199876
PubChem ID:3087745
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-
- 2-ethyl-4-methyl-5-phenyl-1,2,4-triazol-3-one
- 116114-12-6
- BRN 4185882
- DTXSID50151278
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2-ethyl-4-methyl-5-phenyl-
- 2,4-Dihydro-2-ethyl-4-methyl-5-phenyl-3H-1,2,4-triazol-3-one
- CHEMBL96289
-
- Inchi: 1S/C11H13N3O/c1-3-14-11(15)13(2)10(12-14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
- InChI Key: ORWUMNGYNRJQII-UHFFFAOYSA-N
- SMILES: O=C1N(CC)N=C(C2C=CC=CC=2)N1C
Computed Properties
- Exact Mass: 203.10599
- Monoisotopic Mass: 203.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 280.8°Cat760mmHg
- Flash Point: 123.6°C
- Refractive Index: 1.598
- PSA: 35.91
3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
116114-12-6 (3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent